molecular formula EuGaS+4 B576928 digallium europium tetrasulphide CAS No. 11080-54-9

digallium europium tetrasulphide

Cat. No. B576928
CAS RN: 11080-54-9
M. Wt: 253.747
InChI Key: JVTRHWSKWQHPMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Digallium europium tetrasulphide, also known as Digallium europium tetrasulphide, is a useful research compound. Its molecular formula is EuGaS+4 and its molecular weight is 253.747. The purity is usually 95%.
BenchChem offers high-quality digallium europium tetrasulphide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about digallium europium tetrasulphide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

11080-54-9

Product Name

digallium europium tetrasulphide

Molecular Formula

EuGaS+4

Molecular Weight

253.747

IUPAC Name

gallium;europium(3+);sulfide

InChI

InChI=1S/Eu.Ga.S/q2*+3;-2

InChI Key

JVTRHWSKWQHPMS-UHFFFAOYSA-N

SMILES

[S-2].[Ga+3].[Eu+3]

synonyms

digallium europium tetrasulphide

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.